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Compound of Interest

Compound Name: Triundecylamine

Cat. No.: B1590104

This document provides an in-depth technical examination of triundecylamine, a symmetrical
tertiary amine. Moving beyond basic identification, this guide synthesizes its core chemical
data, structural significance, synthesis protocols, and key applications to provide a holistic
understanding for researchers, scientists, and professionals in drug development. The narrative
is built on the principles of causality in experimental design and is grounded in authoritative
scientific references.

Core Molecular Identity: Formula and Weight

The foundational attributes of any chemical compound are its molecular formula and weight,
which dictate its stoichiometric relationships and physical behavior. Triundecylamine is
composed of a central nitrogen atom bonded to three identical undecyl (11-carbon) alkyl
chains.

e Molecular Formula: CssHeoN[1][2]
e Molecular Weight: 479.92 g/mol [2]

The substantial molecular weight, primarily contributed by the three long hydrocarbon chains, is
a key determinant of its pronounced lipophilicity and low volatility.

Table 1: Physicochemical Properties of Triundecylamine
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Property Value Source(s)

N,N-diundecylundecan-1-

IUPAC Name _ [1]
amine

CAS Number 42910-16-7 [2][3]
Colorless to light yellow liquid

Appearance ) [3]
or solid

Boiling Point 245-250 °C @ 0.5 mmHg [3]

Density 0.82 g/cm?3 [3]

Insoluble in water; Soluble in
- common organic solvents
Solubility [3]
(e.g., hexane, toluene,

dichloromethane)

Molecular Architecture and its Implications

The structure of triundecylamine is characterized by a sterically hindered nitrogen atom
surrounded by three flexible, nonpolar undecyl chains. This unique architecture is directly
responsible for its chemical behavior and applications. The nitrogen's lone pair of electrons
imparts basicity and nucleophilicity, though these properties are sterically shielded by the bulky
alkyl groups.

Caption: Simplified 2D structure of Triundecylamine.

The molecule's large, nonpolar surface area makes it highly lipophilic (hydrophobic), driving its
utility as a surfactant, capping agent, and phase-transfer catalyst where interaction with organic
phases or nonpolar surfaces is critical.

Synthesis Methodology: An N-Alkylation Protocol

The synthesis of symmetrical tertiary amines like triundecylamine is commonly achieved
through the exhaustive N-alkylation of a primary amine. The following protocol describes a
representative laboratory-scale synthesis.
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Causality Behind Experimental Choices:

Solvent: A polar aprotic solvent like DMF or Acetonitrile is chosen to dissolve the amine and
the inorganic base without participating in the reaction.

Base: An excess of a weak, non-nucleophilic base (K2CQO3) is used to neutralize the
hydrohalic acid byproduct (e.g., HBr) generated during the reaction, driving the equilibrium
towards the product.

Excess Alkyl Halide: A slight excess of the alkylating agent (undecyl bromide) ensures the
complete conversion of the primary amine to the tertiary amine.

Purification: Vacuum distillation is effective for purifying high-boiling, non-volatile liquids like
triundecylamine, separating it from lower-boiling impurities and non-volatile salts.

Experimental Protocol: Synthesis via N-Alkylation of Undecylamine

Reaction Setup: To a flame-dried 250 mL three-neck round-bottom flask equipped with a
reflux condenser, nitrogen inlet, and magnetic stirrer, add undecylamine (1 eq.), anhydrous
potassium carbonate (K2COs, 2.5 eq.), and anhydrous acetonitrile (100 mL).

Reagent Addition: Begin stirring the suspension and slowly add undecyl bromide (2.2 eq.) via
a dropping funnel over 15 minutes.

Reaction Execution: Heat the mixture to reflux (approx. 82 °C) and maintain for 24-48 hours.
Monitor the reaction's progress by TLC or GC-MS, looking for the disappearance of the
primary and secondary amine intermediates.

Work-up: Cool the reaction mixture to room temperature. Filter the suspension to remove the
inorganic salts (K=COs and KBr) and wash the filter cake with a small amount of fresh
acetonitrile.

Solvent Removal: Combine the filtrates and remove the solvent under reduced pressure
using a rotary evaporator.

Extraction: Dissolve the resulting crude oil in diethyl ether (150 mL) and transfer to a
separatory funnel. Wash the organic layer with deionized water (2 x 50 mL) and then with
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brine (1 x 50 mL) to remove any remaining water-soluble impurities.

e Drying and Final Concentration: Dry the organic layer over anhydrous magnesium sulfate
(MgSO0a), filter, and concentrate in vacuo to yield the crude triundecylamine.

« Purification: Purify the crude product by vacuum distillation to obtain the final, high-purity
triundecylamine.

Reaction Phase Work-up Phase Purification Phase

Re“z‘jigﬁ C) Cool G\her Salts '—»‘ Concentrate '—»uneous ExtracuorD—»Gry & COncemrauD—bGaguum Distillation

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of triundecylamine.

Key Applications in Research and Industry

The distinct physicochemical properties of triundecylamine make it a valuable agent in several
specialized fields.

A. Nanopatrticle Synthesis: A Steric Stabilizer In the synthesis of colloidal nanopatrticles (e.qg.,
guantum dots, metal nanoparticles), triundecylamine functions as a high-temperature
coordinating solvent and a surface capping agent.[4]

e Mechanism of Action: The nitrogen atom's lone pair coordinates to the surface of the growing
nanocrystal. The long, bulky undecyl chains then extend into the surrounding solvent,
creating a steric barrier that prevents the nanoparticles from aggregating.[5] This steric
hindrance is crucial for controlling particle size, size distribution, and maintaining a stable
colloidal dispersion.[5]

B. Corrosion Inhibition Triundecylamine is an effective corrosion inhibitor for metals in various
environments.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1590104?utm_src=pdf-body
https://www.benchchem.com/product/b1590104?utm_src=pdf-body
https://www.benchchem.com/product/b1590104?utm_src=pdf-body-img
https://www.benchchem.com/product/b1590104?utm_src=pdf-body
https://www.benchchem.com/product/b1590104?utm_src=pdf-body
https://www.benchchem.com/product/b1590104?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12445368/
https://www.frontiersin.org/journals/nanotechnology/articles/10.3389/fnano.2021.801620/full
https://www.frontiersin.org/journals/nanotechnology/articles/10.3389/fnano.2021.801620/full
https://www.benchchem.com/product/b1590104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Mechanism of Action: The inhibition process is a form of chemisorption.[6] The nitrogen
atom, with its available lone pair, acts as a Lewis base and adsorbs onto the metal surface (a
Lewis acid). This initial adsorption anchors the molecule. Subsequently, the three long,
hydrophobic alkyl chains form a dense, nonpolar self-assembled monolayer on the surface.
This layer acts as a physical barrier, repelling water and other corrosive agents, thus
significantly slowing the electrochemical processes of corrosion.[6][7]

C. Phase-Transfer Catalysis (PTC) In heterogeneous reaction systems (e.g., liquid-liquid or
solid-liquid), where reactants are in immiscible phases, triundecylamine can function as a
phase-transfer catalyst.

o Mechanism of Action: While not a classic quaternary ammonium salt, its high lipophilicity
allows it to form ion pairs with anions from an aqueous phase. The resulting lipophilic ion pair
is then soluble in the organic phase, where it can react with the organic substrate.[8][9] This
transport of the reactant across the phase boundary accelerates the reaction rate, often
eliminating the need for harsh conditions or expensive homogeneous solvents.[10][11]

Safety and Handling Protocols
Triundecylamine is an irritant and requires careful handling to ensure laboratory safety.
e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

o Personal Protective Equipment (PPE): Always use chemical-resistant gloves (e.qg., nitrile),
safety goggles with side shields, and a lab coat.

o Handling: All manipulations should be performed in a well-ventilated chemical fume hood to
avoid inhalation of any vapors, especially when heated.

» Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing
agents and acids.

This guide has provided a detailed, science-backed overview of triundecylamine, intended to
empower researchers with the knowledge to utilize this versatile chemical effectively and safely
in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1590104#triundecylamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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